Cas no 89152-87-4 ((2-(4-Bromophenyl)thiazol-4-yl)methanamine)

• Product Name: (2-(4-Bromophenyl)thiazol-4-yl)methanamine
• CAS No: 89152-87-4
• MF: C₁₀H₉BrN₂S
• MW: 269.160859823227
• MDL: MFCD06738415
• CID: 711153
• PubChem ID: 13196631
• Update Time: 2025-05-26

(2-(4-Bromophenyl)thiazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(4-Bromophenyl)thiazol-4-yl)methanamine
• [2-(4-bromophenyl)-1,3-thiazol-4-yl]methanamine
• [2-(4-Bromophenyl)thiazol-4-yl]methylamine
• 4-Thiazolemethanamine,2-(4-bromophenyl)-
• 2-(4-BROMOPHENYL)-4-THIAZOLEMETHANAMINE
• 4-THIAZOLEMETHANAMINE,2-(4-BROMOPHENYL)
• C-[2-(4-Bromo-phenyl)-thiazol-4-yl]-methylamine
• AB27123
• 89152-87-4
• CS-0341827
• 4-THIAZOLEMETHANAMINE, 2-(4-BROMOPHENYL)-
• DTXSID00526452
• A861298
• 1-[2-(4-Bromophenyl)-1,3-thiazol-4-yl]methanamine
• AKOS010533551
• FT-0703328
• MFCD06738415
• DB-078311

• MDL： MFCD06738415
• Inchi： 1S/C10H9BrN2S/c11-8-3-1-7(2-4-8)10-13-9(5-12)6-14-10/h1-4,6H,5,12H2
• InChI Key： SMSXOMQHEKZXLP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(=CS1)CN

Computed Properties

• Exact Mass: 267.96700
• Monoisotopic Mass: 267.96698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15000
• LogP: 3.73160

Additional information on (2-(4-Bromophenyl)thiazol-4-yl)methanamine

Introduction to (2-(4-Bromophenyl)thiazol-4-yl)methanamine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (2-(4-Bromophenyl)thiazol-4-yl)methanamine, with the CAS number 89152-87-4, stands out as a compound of considerable interest due to its unique structural properties and potential applications. This compound, characterized by its thiazole core and 4-bromophenyl substituent, has garnered attention in recent years for its role in various biochemical and medicinal chemistry investigations.

The thiazole ring is a heterocyclic compound that contains both sulfur and nitrogen atoms in its five-membered aromatic ring. This structural feature makes thiazole derivatives highly versatile and valuable in medicinal chemistry. The presence of a 4-bromophenyl group further enhances the compound's reactivity and utility, making it a valuable scaffold for the development of new drugs and bioactive molecules.

In the realm of pharmaceutical research, (2-(4-Bromophenyl)thiazol-4-yl)methanamine has been explored for its potential biological activities. Thiazole derivatives are known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in this compound allows for interactions with biological targets that could lead to novel therapeutic interventions.

Recent studies have highlighted the significance of thiazole-based compounds in drug discovery. For instance, research published in leading journals has demonstrated the efficacy of thiazole derivatives in inhibiting specific enzymes and receptors involved in disease pathways. The (2-(4-Bromophenyl)thiazol-4-yl)methanamine structure, with its brominated phenyl ring, has been found to enhance binding affinity to certain biological targets, making it a promising candidate for further development.

The synthesis of (2-(4-Bromophenyl)thiazol-4-yl)methanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound.

One of the most compelling aspects of (2-(4-Bromophenyl)thiazol-4-yl)methanamine is its potential as a lead compound for drug development. Researchers are increasingly interested in exploring derivatives of this molecule to identify more potent and selective bioactive agents. The bromine atom on the phenyl ring provides a handle for further chemical modifications, allowing chemists to tailor the properties of the compound to specific therapeutic needs.

In conclusion, (2-(4-Bromophenyl)thiazol-4-yl)methanamine (CAS no. 89152-87-4) represents a significant advancement in chemical research. Its unique structural features and potential biological activities make it a valuable asset in the pursuit of new pharmaceuticals. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry investigations.